Cas no 73909-12-3 (1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one)

1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one structure
73909-12-3 structure
Product name:1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
CAS No:73909-12-3
MF:C22H26N2OS
MW:366.5196
CID:1767686
PubChem ID:3056940

1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
    • 1-[2-(azepan-1-yl)ethylamino]-4-methylthioxanthen-9-one
    • DTXSID50224496
    • BRN 1329266
    • Thioxanthen-9-one, 1-((2-(hexylmethyleneimino)ethyl)amino)-4-methyl-
    • 9H-Thioxanthen-9-one, 1-((2-(hexahydro-1H-azepin-1-yl)ethyl)amino)-4-methyl-
    • 1-(2'-Hexylmethyleneimino)ethylamino-4-methyl-thioxanthenone
    • 5-20-04-00043 (Beilstein Handbook Reference)
    • 73909-12-3
    • Inchi: InChI=1S/C22H26N2OS/c1-16-10-11-18(23-12-15-24-13-6-2-3-7-14-24)20-21(25)17-8-4-5-9-19(17)26-22(16)20/h4-5,8-11,23H,2-3,6-7,12-15H2,1H3
    • InChI Key: IXUXGZDTENUDRX-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=C(C=C1)NCCN3CCCCCC3)C(=O)C4=CC=CC=C4S2

Computed Properties

  • Exact Mass: 366.177
  • Monoisotopic Mass: 366.177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 562.3°C at 760 mmHg
  • Flash Point: 293.9°C
  • Refractive Index: 1.642

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